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Compound of Interest

Compound Name: Apelin agonist 1

Cat. No.: B11933924 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction to Apelin Agonist 1
Apelin agonist 1, also identified as AM-2995, is a selective, orally available small molecule

agonist for the Apelin receptor (APJ or APLNR).[1] The Apelin receptor is a G-protein coupled

receptor (GPCR) that plays a crucial role in various physiological processes.[2][3][4] Activation

of the APJ receptor by its endogenous ligands (apelin peptides) or synthetic agonists like

Apelin agonist 1 is implicated in cardiovascular function, fluid homeostasis, angiogenesis, and

energy metabolism.[2] Due to its role in these pathways, Apelin agonist 1 is a valuable tool

compound for research into conditions such as heart failure and pulmonary arterial

hypertension.

Mechanism of Action: The Apelin Signaling Pathway
Apelin agonist 1 mimics the action of endogenous apelin peptides by binding to and activating

the APJ receptor. This receptor is primarily coupled to the inhibitory G-protein, Gαi. Upon

activation, the receptor initiates a cascade of downstream signaling events. Key pathways

include the activation of Phosphoinositide 3-kinase (PI3K)/Akt and the Extracellular signal-

regulated kinase (ERK1/2) pathways. These signaling cascades are central to the cellular

responses mediated by apelin, such as promoting cell survival, proliferation, and vasodilation.
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Caption: Apelin Receptor (APJ) Signaling Pathway.

Chemical Properties and Data Presentation
Quantitative data for Apelin agonist 1 is summarized below for easy reference.

Table 1: Chemical Properties of Apelin Agonist 1

Property Value Source

CAS Number 2227512-85-6

Synonym AM-2995

Molecular Formula C₂₃H₂₀FN₅O₅S

Molecular Weight 497.5 g/mol

| Form | Typically supplied as a lyophilized powder | |

Table 2: Solubility and Stock Solution Preparation
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Solvent
Recommended
Concentration

Notes Source

DMSO 1 mM - 10 mM

Soluble in DMSO.
To enhance
solubility, the tube
can be warmed to
37°C and
sonicated.

| Aqueous Buffers | Not recommended for initial stock | Low solubility in aqueous solutions.

Dilute DMSO stock into buffer for final working concentration. | General Practice |

Table 3: Storage Conditions

Form Temperature Duration Notes Source

Lyophilized

Powder
-20°C or -80°C Years

Store in a dry,
dark place.
Avoid
moisture.

Stock Solution

(in DMSO)
-20°C Up to 1 month

Aliquot to avoid

repeated freeze-

thaw cycles.

| Stock Solution (in DMSO) | -80°C | Up to 6 months | Preferred for long-term storage. Avoid

frost-free freezers. | |

Experimental Protocols
The following protocols provide detailed methodologies for the reconstitution and storage of

Apelin agonist 1. Adherence to these protocols is critical for ensuring the integrity and activity

of the compound.

Protocol: Reconstitution of Lyophilized Apelin Agonist 1
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This protocol describes the preparation of a concentrated stock solution from the lyophilized

powder.

Materials:

Vial of lyophilized Apelin agonist 1

High-purity Dimethyl Sulfoxide (DMSO)

Sterile, low-adsorption polypropylene microcentrifuge tubes

Calibrated precision pipettes and sterile tips

Vortex mixer

Microcentrifuge

(Optional) Water bath or sonicator

Procedure:

Equilibrate Vial: Before opening, allow the vial of lyophilized powder to equilibrate to room

temperature for at least 20-30 minutes. This crucial step prevents atmospheric moisture from

condensing inside the vial, which can compromise the stability of the compound.

Centrifuge: Briefly centrifuge the vial at a low speed (e.g., ~1,000 x g for 1 minute) to ensure

all the lyophilized powder is collected at the bottom of the vial.

Prepare Stock Solution:

Carefully open the vial.

Using a calibrated pipette, add the required volume of DMSO to achieve the desired stock

concentration (e.g., for a 10 mM stock from 1 mg of powder, add 201 µL of DMSO).

Refer to the calculation: Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular

Weight ( g/mol ))
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Ensure Complete Dissolution:

Recap the vial securely and vortex gently for 15-30 seconds.

Visually inspect the solution to ensure all powder has dissolved.

If solubility is an issue, gently warm the solution to 37°C for a few minutes or place it in an

ultrasonic bath for a short period. Avoid vigorous shaking, which can degrade the

compound.

Final Centrifugation: Centrifuge the vial again to pellet any undissolved particulates and to

ensure the entire solution is collected at the bottom for accurate aliquoting.

Protocol: Aliquoting and Storage of Stock Solution
Proper storage is essential to maintain the agonist's activity over time. Never store the stock

solution in a frost-free freezer due to temperature fluctuations.

Procedure:

Prepare Aliquots: Based on the typical volume needed for your experiments, dispense the

stock solution into single-use, sterile, low-adsorption polypropylene tubes. Aliquot volumes

should ideally be greater than 20 µL to minimize evaporation and adsorption effects.

Labeling: Clearly label each aliquot with the compound name, concentration, date, and

solvent.

Short-Term Storage: For use within one month, store the aliquots at -20°C.

Long-Term Storage: For storage longer than one month, store the aliquots at -80°C for up to

six months.

Usage: When needed, remove a single aliquot from the freezer and allow it to thaw

completely at room temperature. Briefly centrifuge before opening. Avoid repeated freeze-

thaw cycles of the same aliquot, as this is a primary cause of compound degradation.

Discard any unused portion of the thawed aliquot.
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Storage Options
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Caption: Workflow for Reconstitution and Storage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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